Cas no 713100-30-2 (2-Propanol, 1-amino-3-(phenylmethoxy)-, (2S)-)

• Product Name: 2-Propanol, 1-amino-3-(phenylmethoxy)-, (2S)-
• CAS No: 713100-30-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1748315
• PubChem ID: 1078643
• Update Time: 2025-04-21

2-Propanol, 1-amino-3-(phenylmethoxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-(phenylmethoxy)-, (2S)-
• (2S)-1-amino-3-(benzyloxy)propan-2-ol
• ZGHLNQMMKJNJIH-JTQLQIEISA-N
• DB-389060
• AT18638
• SCHEMBL16633833
• (S)-1-amino-3-(benzyloxy)propan-2-ol
• 713100-30-2

• Inchi： 1S/C10H15NO2/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2/t10-/m0/s1
• InChI Key： ZGHLNQMMKJNJIH-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](CN)O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48